Cas no 2172199-58-3 (2-(2-{4-(pentan-2-yl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol)

• Product Name: 2-(2-{4-(pentan-2-yl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol
• CAS No: 2172199-58-3
• MF: C₁₂H₂₃N₃O₂
• MW: 241.329922914505
• CID: 5825452
• PubChem ID: 165523495
• Update Time: 2025-10-29

2-(2-{4-(pentan-2-yl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-{4-(pentan-2-yl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol
• EN300-1275057
• 2-(2-{4-[(pentan-2-yl)amino]-1H-pyrazol-1-yl}ethoxy)ethan-1-ol
• 2172199-58-3

• Inchi： 1S/C12H23N3O2/c1-3-4-11(2)14-12-9-13-15(10-12)5-7-17-8-6-16/h9-11,14,16H,3-8H2,1-2H3
• InChI Key： WPEVRPOVPXHQRO-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C=C(C=N1)NC(C)CCC

Computed Properties

• Exact Mass: 241.17902698g/mol
• Monoisotopic Mass: 241.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.3Ų